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Compound of Interest

Compound Name: (Z)-Ganoderenic acid K

Cat. No.: B15574287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Z)-Ganoderenic acid K is a tetracyclic triterpenoid and a member of the highly diverse family

of ganoderic acids. These compounds are primarily isolated from the medicinal mushroom

Ganoderma lucidum, a fungus with a long history of use in traditional Asian medicine. This

guide provides a comprehensive overview of the known physicochemical properties of (Z)-
Ganoderenic acid K, details on its isolation and characterization, and discusses its biological

context, including the activities of its isomers and related compounds.

Core Physicochemical Properties
(Z)-Ganoderenic acid K is a complex organic molecule with the molecular formula C₃₂H₄₄O₉

and a molecular weight of 572.69 g/mol .[1][2] It is an isomer of Ganoderenic acid K,

distinguished by the (Z)-configuration of a double bond within its structure. While specific

experimental data for the melting point and boiling point of (Z)-Ganoderenic acid K are not

readily available in the public domain, it is known to exist as a solid at room temperature.[3]

Table 1: Physicochemical Properties of (Z)-Ganoderenic acid K
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Property Value Source(s)

Molecular Formula C₃₂H₄₄O₉ [1][2]

Molecular Weight 572.69 g/mol [1][2]

Physical State Solid at room temperature [3]

Solubility

No specific data is available for

the (Z)-isomer. However,

ganoderic acids, in general,

are sparingly soluble in

aqueous solutions and soluble

in organic solvents such as

ethanol, methanol, dimethyl

sulfoxide (DMSO), and

dimethylformamide (DMF).[4]

[5]

CAS Number 1910062-54-2 [2]

Spectral Data for Structural Elucidation
The definitive identification of (Z)-Ganoderenic acid K was first reported by Hennicke et al. in

2016 through detailed spectroscopic analysis.[6] While the complete spectral data with peak

assignments are contained within the full publication, this guide outlines the key techniques

used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the complex carbon skeleton and the stereochemistry of the molecule. Specific

chemical shifts and coupling constants would confirm the (Z)-configuration of the double bond,

distinguishing it from its (E)-isomer, Ganoderenic acid K.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to confirm the

elemental composition and exact molecular weight. Fragmentation patterns observed in

tandem MS (MS/MS) experiments provide valuable information about the different functional

groups and their connectivity within the molecule.
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Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the presence of key functional

groups, such as hydroxyl (-OH), carbonyl (C=O) from carboxylic acids and ketones, and

carbon-carbon double bonds (C=C).

Experimental Protocols: Isolation and Purification
The isolation of (Z)-Ganoderenic acid K, along with other triterpenoids from Ganoderma

lucidum, is a multi-step process involving extraction and chromatography. The following is a

generalized protocol based on established methods for the purification of ganoderic acids.

1. Preparation of Fungal Material:

Dried fruiting bodies of Ganoderma lucidum are ground into a fine powder to increase the

surface area for efficient extraction.

2. Solvent Extraction:

The powdered mushroom is repeatedly extracted with a polar solvent, typically 95% ethanol

or methanol, at room temperature or with gentle heating.[6] This process yields a crude

extract containing a mixture of triterpenoids, polysaccharides, and other secondary

metabolites.

3. Liquid-Liquid Partitioning:

The crude extract is then subjected to liquid-liquid partitioning to separate compounds based

on their polarity. This often involves partitioning the extract between an aqueous phase and

an immiscible organic solvent like ethyl acetate or chloroform to enrich the triterpenoid

fraction.

4. Chromatographic Purification:

The triterpenoid-rich fraction is further purified using a combination of chromatographic

techniques:

Silica Gel Column Chromatography: This is a common first step to separate compounds

based on polarity by eluting with a gradient of solvents (e.g., a mixture of hexane, ethyl

acetate, and methanol).
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Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a high-

resolution technique used for the final purification of individual compounds. A C18 column

is typically used with a mobile phase gradient of acetonitrile and water, often with the

addition of a small amount of acid like formic or acetic acid to improve peak shape.[7]

5. Structure Elucidation:

The purified (Z)-Ganoderenic acid K is then subjected to spectroscopic analysis (NMR, MS,

IR) to confirm its structure and purity.
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Caption: Generalized workflow for the isolation and identification of (Z)-Ganoderenic acid K.

Biological Activity and Signaling Pathways
While the specific biological activities of (Z)-Ganoderenic acid K have not been extensively

studied, its isomer, Ganoderenic acid K, is a known inhibitor of HMG-CoA reductase, a key

enzyme in the cholesterol biosynthesis pathway, with a reported IC₅₀ value of 16.5 μM.[1][8]

This suggests that (Z)-Ganoderenic acid K may also possess similar or other biological

activities.

Ganoderic acids as a class have been shown to exhibit a wide range of pharmacological

effects, including anti-inflammatory, anti-cancer, and immunomodulatory activities.[9][10] Many

of these effects are attributed to their ability to modulate key cellular signaling pathways, such

as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK)

pathways.[11][12]
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NF-κB Signaling Pathway: This pathway is a central regulator of inflammation. In response to

inflammatory stimuli, the IκB kinase (IKK) complex is activated, leading to the phosphorylation

and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB (p50/p65)

dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes.

Some ganoderic acids have been shown to inhibit this pathway by preventing the degradation

of IκBα.

MAPK Signaling Pathway: This pathway is involved in a variety of cellular processes, including

cell proliferation, differentiation, and apoptosis. It consists of a cascade of protein kinases,

including ERK, JNK, and p38 MAPK. Dysregulation of this pathway is often associated with

cancer and inflammatory diseases. Certain ganoderic acids have been found to modulate the

MAPK pathway, leading to anti-cancer and anti-inflammatory effects.

Given the known activities of related compounds, it is plausible that (Z)-Ganoderenic acid K
could also interact with these signaling pathways. Further research is needed to elucidate its

specific biological targets and mechanisms of action.
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Caption: Putative mechanism of anti-inflammatory action of ganoderic acids.
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Conclusion and Future Directions
(Z)-Ganoderenic acid K is a structurally defined triterpenoid from Ganoderma lucidum. While

its fundamental physicochemical properties have been established, a significant gap remains in

the understanding of its specific biological activities and mechanisms of action. Future research

should focus on:

Detailed Physicochemical Characterization: Experimental determination of the melting point,

solubility in various solvents, and comprehensive spectral analysis (NMR, IR, MS) with full

data deposition in public databases.

Biological Screening: A thorough investigation of the biological activities of (Z)-Ganoderenic
acid K, including its potential as an HMG-CoA reductase inhibitor, as well as its anti-

inflammatory, anti-cancer, and immunomodulatory properties.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by (Z)-Ganoderenic acid K to understand its therapeutic potential.

A deeper understanding of this and other ganoderic acids will be crucial for the development of

new therapeutic agents from natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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